Cas no 14919-01-8 (3-Octene, (3E)-)

Technical Introduction: 3-Octene, (3E)- (3E)-3-Octene is a high-purity unsaturated hydrocarbon with the molecular formula C₈H₁₆, featuring a trans-configuration (E) at the third carbon-carbon double bond. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of fine chemicals, fragrances, and polymer precursors. Its defined stereochemistry ensures consistent reactivity in catalytic hydrogenation, oxidation, and metathesis reactions. (3E)-3-Octene is typically supplied with stringent quality control to minimize impurities, making it suitable for research and industrial applications requiring precise alkene functionality. The compound is stored under inert conditions to maintain stability and purity.
3-Octene, (3E)- structure
3-Octene, (3E)- structure
Product name:3-Octene, (3E)-
CAS No:14919-01-8
MF:C8H16
MW:112.212642669678
MDL:MFCD00039971
CID:161694
PubChem ID:87574138

3-Octene, (3E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Octene, (3E)-
    • trans-3-Octene
    • trans3-Octene
    • 3-OCTENE
    • Nsc95418
    • (E)-3-C8H16
    • (E)-3-Octene
    • (E)-Oct-3-ene
    • (3E)-3-Octene
    • 3-Octene, (E)-
    • trans-oct-3-ene
    • trans-3-Octene 98%
    • NSC 95418
    • EINECS 238-990-3
    • O0134
    • EC 246-920-8
    • (3E)-oct-3-ene
    • DTXSID90872995
    • AKOS015916273
    • Octene (all isomers)
    • J-008563
    • EINECS 246-920-8
    • 14919-01-8
    • UNII-BY37UED16B
    • CHEBI:167526
    • InChI=1/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5
    • MFCD00039971
    • Oct-3-ene
    • UNII-2A4P9KO860
    • NSC-95418
    • 2A4P9KO860
    • HSDB 5146
    • trans-3-Octene, 98%
    • Q27160872
    • EINECS 209-779-3
    • 592-98-3
    • CHEBI:88863
    • .GAMMA.-TRANS-OCTENE
    • NS00008142
    • BY37UED16B
    • J-006449
    • D91811
    • A1AJD
    • MDL: MFCD00039971
    • Inchi: InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
    • InChI Key: YCTDZYMMFQCTEO-FNORWQNLSA-N
    • SMILES: CC/C=C/CCCC

Computed Properties

  • Exact Mass: 112.12500
  • Monoisotopic Mass: 112.125201
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 53.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Surface Charge: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.716 g/mL at 25 °C(lit.)
  • Melting Point: -110°C
  • Boiling Point: 123°C
  • Flash Point: Fahrenheit: 57.2 ° f
    Celsius: 14 ° c
  • Refractive Index: n20/D 1.413(lit.)
  • PSA: 0.00000
  • LogP: 3.14280
  • Solubility: Not determined
  • Vapor Pressure: 33 mmHg ( 37.7 °C)

3-Octene, (3E)- Security Information

3-Octene, (3E)- Customs Data

  • HS CODE:2901299090
  • Customs Data:

    China Customs Code:

    2901299090

    Overview:

    2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

3-Octene, (3E)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
VL025-1ml
3-Octene, (3E)-
14919-01-8 98.0%(GC)
1ml
¥219.0 2022-06-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161817-1ml
3-Octene, (3E)-
14919-01-8 >98.0%(GC)
1ml
¥205.90 2023-08-31
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
O0134-5ML
trans-3-Octene
14919-01-8 >98.0%(GC)
5ml
¥1350.00 2024-04-17
SHENG KE LU SI SHENG WU JI SHU
sc-229511-1 g
trans-3-Octene,
14919-01-8
1g
¥338.00 2023-07-10
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
43154-10g
trans-3-Octene, 97%
14919-01-8 97%
10g
¥1543.00 2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T161817-5ML
3-Octene, (3E)-
14919-01-8 >98.0%(GC)
5ml
¥820.90 2023-08-31
abcr
AB105293-10g
trans-3-Octene, 97%; .
14919-01-8 97%
10g
€711.00 2025-02-21
SHENG KE LU SI SHENG WU JI SHU
sc-229511-1g
trans-3-Octene,
14919-01-8
1g
¥338.00 2023-09-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
J20_162402-5ml
trans-3-Octene
14919-01-8 >98.0%(GC)
5ml
¥1694.00 2024-08-09
A2B Chem LLC
AB79851-1g
Trans-3-octene
14919-01-8 98%
1g
$52.00 2024-04-20

Additional information on 3-Octene, (3E)-

Research Briefing on 14919-01-8 and (3E)-3-Octene in Chemical and Biomedical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of specific compounds such as 14919-01-8 and (3E)-3-Octene. These compounds are increasingly being explored for their potential applications in drug development, material science, and biochemical synthesis. This briefing aims to provide a comprehensive overview of the latest research findings related to these compounds, focusing on their chemical properties, biological activities, and potential industrial applications.

The compound with the CAS number 14919-01-8 has garnered attention due to its unique structural features and reactivity, which make it a valuable intermediate in organic synthesis. Recent studies have demonstrated its utility in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals. Meanwhile, (3E)-3-Octene, an unsaturated hydrocarbon, has been investigated for its role in polymerization reactions and as a precursor for specialty chemicals. Its stereochemistry and double bond configuration are critical factors influencing its reactivity and application scope.

One of the key findings from recent research is the potential of 14919-01-8 as a building block for anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of derivatives based on this compound, which exhibited promising cytotoxic activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymatic pathways, suggesting a potential for targeted therapy. Further preclinical studies are underway to evaluate its efficacy and safety profiles.

In the case of (3E)-3-Octene, researchers have explored its application in the production of biodegradable polymers. A recent article in Polymer Chemistry (2023) highlighted its use as a monomer in the synthesis of polyolefins with enhanced mechanical properties and environmental sustainability. The study emphasized the importance of the (3E) configuration in achieving desired polymer characteristics, such as thermal stability and elasticity. These findings open new avenues for the development of eco-friendly materials in the packaging and automotive industries.

Another notable area of research involves the use of (3E)-3-Octene in flavor and fragrance industries. Its distinct odor profile and stability under various conditions make it a suitable candidate for the synthesis of aroma compounds. Recent advancements in catalytic processes have enabled the efficient production of high-purity (3E)-3-Octene, thereby reducing costs and improving scalability for industrial applications.

In conclusion, the compounds 14919-01-8 and (3E)-3-Octene represent important focal points in contemporary chemical and biomedical research. Their diverse applications, ranging from pharmaceuticals to materials science, underscore their versatility and potential for innovation. Future research directions may include the optimization of synthetic routes, exploration of novel derivatives, and in-depth mechanistic studies to fully unlock their potential. This briefing serves as a foundation for further investigation and collaboration in these promising areas.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:14919-01-8)3-Octene, (3E)-
A1201609
Purity:99%
Quantity:5ml
Price ($):212.0